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Compound of Interest

Compound Name: Mps1-IN-3

Cat. No.: B609310 Get Quote

Essential Safety and Handling Guide for Mps1-
IN-3
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Mps1-IN-3, a potent inhibitor of monopolar spindle 1 (Mps1) kinase. Adherence to these

procedures is essential to ensure personal safety and maintain a secure laboratory

environment.

Hazard Identification and Safety Summary
Mps1-IN-3 is classified as harmful if swallowed. All handling of this compound should be

conducted with the appropriate personal protective equipment and in a designated controlled

area.

GHS Hazard Classification:

Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
4 GHS07 Warning

H302: Harmful if

swallowed
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Precautionary Statements:

Code Statement

P264 Wash hands thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.

P501
Dispose of contents/container to an approved

waste disposal plant.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure through ingestion, inhalation,

or skin contact.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specifications

Hand Protection

Wear two pairs of powder-free nitrile gloves. The

inner glove should be tucked under the cuff of

the lab coat, and the outer glove should extend

over the cuff. Change gloves every two hours or

immediately if contaminated.

Eye Protection
Use chemical safety goggles or a face shield

that provides full protection against splashes.

Body Protection

Wear a disposable, low-permeability lab coat

with a solid front, long sleeves, and tight-fitting

cuffs. Gowns should be changed at least daily

or immediately after a spill.

Respiratory Protection

For handling the solid compound outside of a

certified chemical fume hood or biological safety

cabinet, a NIOSH-approved N95 or higher-rated

respirator is required to prevent inhalation of

airborne particles.

Chemical and Physical Properties
Property Value

CAS Number 1609584-72-6

Molecular Formula C₂₆H₃₁N₇O₄S

Molecular Weight 537.63 g/mol

Appearance Off-white to light yellow solid powder.

Solubility Soluble in DMSO (up to 25 mg/mL).

Storage Temperature
Store at 2-8°C for short-term and -20°C for long-

term.
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Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for safely preparing and using Mps1-IN-3 in a

laboratory setting.

Preparation of Stock Solutions
Preparation Area: All weighing and initial solubilization of the solid Mps1-IN-3 must be

performed in a certified chemical fume hood or a Class II Biological Safety Cabinet to

minimize inhalation exposure.

Weighing: Use a calibrated analytical balance. Tare the balance with an appropriate weighing

vessel. Carefully transfer the required amount of Mps1-IN-3 powder using a clean spatula.

Solubilization: Add the appropriate volume of DMSO to the weighed Mps1-IN-3 to achieve

the desired stock concentration. Cap the vial securely and vortex until the solid is completely

dissolved. Gentle warming may be applied if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C in clearly labeled, tightly sealed

vials.

Experimental Use
Dilution: When preparing working solutions, perform dilutions within a chemical fume hood or

biological safety cabinet.

Cell Culture and In Vitro Assays: When adding Mps1-IN-3 to cell cultures or other in vitro

experiments, wear appropriate PPE. All manipulations should be carried out in a sterile

biological safety cabinet.

Animal Studies: For in vivo studies, ensure that all dosing and handling of treated animals

are conducted in accordance with institutional animal care and use committee (IACUC)

guidelines. Appropriate PPE, including respiratory protection, should be worn to prevent

exposure to the compound through animal excreta or aerosols.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b609310?utm_src=pdf-body
https://www.benchchem.com/product/b609310?utm_src=pdf-body
https://www.benchchem.com/product/b609310?utm_src=pdf-body
https://www.benchchem.com/product/b609310?utm_src=pdf-body
https://www.benchchem.com/product/b609310?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Stock Solution
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Caption: Workflow for the safe preparation and experimental use of Mps1-IN-3.

Disposal Plan
Proper disposal of Mps1-IN-3 and all contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Solid Waste: All disposable materials that have come into contact with Mps1-IN-3, including

gloves, weighing paper, pipette tips, and vials, must be collected in a designated hazardous

waste container. This container should be clearly labeled as "Hazardous Chemical Waste"

and include the name of the compound.
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Liquid Waste: Unused stock solutions and working solutions of Mps1-IN-3 should be

collected in a separate, sealed, and clearly labeled hazardous liquid waste container. Do not

mix with other chemical waste streams unless compatibility has been confirmed.

Decontamination: All non-disposable equipment, such as spatulas and glassware, should be

decontaminated by rinsing with a suitable solvent (e.g., ethanol) in a chemical fume hood.

The rinseate should be collected as hazardous liquid waste. Subsequently, wash the

equipment with soap and water.

Final Disposal: All hazardous waste must be disposed of through your institution's

environmental health and safety (EHS) office in accordance with local, state, and federal

regulations.

Waste Segregation

Mps1-IN-3 Handling Complete

Solid Waste
(gloves, tips, vials)

Decontaminate Non-Disposable Equipment

Dispose via Institutional EHS

Liquid Waste
(solutions, rinseate)

Collect Rinseate as Liquid Waste

Click to download full resolution via product page

Caption: Step-by-step disposal plan for Mps1-IN-3 and contaminated materials.
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To cite this document: BenchChem. [Personal protective equipment for handling Mps1-IN-3].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609310#personal-protective-equipment-for-handling-
mps1-in-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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